Cas no 52601-80-6 (n,n',n''-tri-p-tosyldiethylenetriamine, disodium salt)

• Product Name: n,n',n''-tri-p-tosyldiethylenetriamine, disodium salt
• CAS No: 52601-80-6
• MF: C₂₅H₂₉N₃Na₂O₆S₃
• MW: 609.688804388046
• CID: 937163
• PubChem ID: 24863301
• Update Time: 2025-07-29

n,n',n''-tri-p-tosyldiethylenetriamine, disodium salt Chemical and Physical Properties

Names and Identifiers

• n,n',n''-tri-p-tosyldiethylenetriamine, disodium salt
• disodium,(4-methylphenyl)sulfonyl-[2-[(4-methylphenyl)sulfonyl-[2-(4-methylphenyl)sulfonylazanidylethyl]amino]ethyl]azanide
• N,N,N-Tritosyldiethylenetriamine Disodium Salt
• disodium ({[(4-methylphenyl)sulfonyl]imino}diethane-2,1-diyl)bis{[(4-methylphenyl)sulfonyl]azanide}
• SCHEMBL5551316
• DTXSID30391594
• disodium;(4-methylphenyl)sulfonyl-[2-[(4-methylphenyl)sulfonyl-[2-(4-methylphenyl)sulfonylazanidylethyl]amino]ethyl]azanide
• DB-052146
• Sodium((tosylazanediyl)bis(ethane-2,1-diyl))bis(tosylamide)
• 52601-80-6
• N,N',N''-Tritosyldiethylenetriamine disodium salt
• N,N inverted exclamation marka,N inverted exclamation marka inverted exclamation marka-Tritosyldiethylenetriamine disodium salt
• Sodium ((tosylazanediyl)bis(ethane-2,1-diyl))bis(tosylamide)

• MDL： MFCD00134388
• Inchi： 1S/C25H29N3O6S3.2Na/c1-20-4-10-23(11-5-20)35(29,30)26-16-18-28(37(33,34)25-14-8-22(3)9-15-25)19-17-27-36(31,32)24-12-6-21(2)7-13-24;;/h4-15H,16-19H2,1-3H3;;/q-2;2*+1
• InChI Key： HWXFIPYUNYRUJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC[N-]S(C1C=CC(C)=CC=1)(=O)=O)CC[N-]S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 609.10138774g/mol
• Monoisotopic Mass: 609.10138774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 960
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Color/Form: Beige powder
• Melting Point: 275 °C (dec.) (lit.)
• Solubility: 95% ethanol: soluble25mg/mL, clear, colorless to yellow
• Solubility: Not available

n,n',n''-tri-p-tosyldiethylenetriamine, disodium salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Risk Phrases：36/37/38